Total synthesis of proposed elgonene C and its (4R,5R)-diastereomer†
Organic & Biomolecular Chemistry Pub Date: 2022-02-25 DOI: 10.1039/D2OB00094F
Abstract
The total synthesis of the proposed elgonene C (1) and its (4R,5R)-diastereomer (1a) has been achieved using a second-generation oxazaborolidinium ion-catalysed Diels–Alder reaction, Sharpless asymmetric dihydroxylation, and a Ni-catalysed cross-carboxyl coupling reaction via redox-active ester (RAE) formation as key reactions. The spectral and analytical data for our synthetic compounds 1 and 1a do not match the isolation data provided by Stadler et al. which indicates that structural revision is required for the proposed elgonene C.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 13194-60-0
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